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Introduction

Basic nickel carbonate is an inorganic compound of significant industrial importance, primarily
serving as a precursor in the synthesis of nickel-based catalysts, pigments, and materials for
batteries. It is not a single, stoichiometric compound but rather a mixed salt containing nickel(ll)
carbonate (NiCOs), nickel(Il) hydroxide (Ni(OH)z2), and water of hydration. Its general formula is
often represented as xNiCOs-yNi(OH)2:zH20. The most frequently cited compositions in
industrial contexts are NiaCO3(OH)s(H20)4 and NiCO3-2Ni(OH)2-xH20.[1][2][3][4] The variable
composition and degree of hydration significantly influence its physical and chemical
properties, including its crystal structure.

This technical guide provides a comprehensive overview of the crystal structure of basic nickel
carbonate, addressing both its amorphous nature in synthetic preparations and the well-
defined crystal structures of its naturally occurring mineral analogs.

The Amorphous Nature of Synthetic Basic Nickel
Carbonate

Commercially produced basic nickel carbonate is typically a pale green, amorphous powder.
[5] The precipitation methods used for its synthesis often result in a product that lacks long-
range crystalline order. X-ray diffraction (XRD) patterns of such synthetic basic nickel
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carbonate typically show broad, diffuse peaks rather than the sharp, well-defined reflections
characteristic of a crystalline material. These patterns confirm the presence of both NiCOs and
Ni(OH)2 components within the composite material.[5]

The amorphous nature arises from the rapid precipitation process, which does not allow for the
formation of a regular, repeating atomic arrangement. The precise ratio of carbonate to
hydroxide and the amount of incorporated water can vary depending on the synthesis
conditions, further contributing to the lack of crystallinity.

Crystal Structures of Basic Nickel Carbonate
Minerals

In contrast to synthetic variants, several naturally occurring minerals are chemically analogous
to basic nickel carbonate and possess well-defined crystal structures. These minerals provide
valuable insights into the possible atomic arrangements in crystalline forms of basic nickel
carbonate. The crystallographic data for these minerals are summarized in the following
tables.

Zaratite: A Hydrated Nickel Hydroxycarbonate

Zaratite is a bright emerald-green mineral with the chemical formula Niz(CO3)(OH)4-4H20.[6][7]
It is found as a secondary mineral in serpentinized ultramafic rocks.[7] Zaratite crystallizes in
the isometric (cubic) crystal system.[6][7]
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Table 1: Crystallographic Data for Zaratite

Chemical Formula Niz(CO3)(OH)4-4H20[6]
Crystal System Isometric[6]

Space Group Not determined

Lattice Parameter (a) 6.16 A[6]

Unit Cell Volume 233.74 A3[6]

Color Emerald-green[6]
Luster Vitreous, Greasy|[6]
Hardness (Mohs) 3.5[6]

Specific Gravity 2.57 - 2.649[6]

Nullaginite: An Anhydrous Basic Nickel Carbonate

Nullaginite, with the formula Niz(CO3)(OH)z, is a green mineral that belongs to the malachite-
rosasite group.[8] It crystallizes in the monoclinic system.[8]
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Table 2: Crystallographic Data for Nullaginite

Chemical Formula

Niz(CO3)(OH)2[8]

Crystal System

Monoclinic[8]

Space Group

P21/b[8]

Lattice Parameters

a=9.2363 A[g]

b = 12.0016 A[8]

c =3.0912 A[8]

B = 90.48°[8]

Unit Cell Volume

342.65 A3[8]

Color Green[8]
Luster Waxy, Dull[8]
Hardness (Mohs) 1.5 - 2[8]

Specific Gravity

3.56 (measured), 4.10 (calculated)[8][9]

Otwayite: A Hydrated Basic Nickel Carbonate

Otwayite is a green, hydrated nickel carbonate mineral with the formula Ni2(CO3)(OH)2-H=20.
[10][11] It crystallizes in the orthorhombic system.[10][11]
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Table 3: Crystallographic Data for Otwayite

Chemical Formula

Niz(CO3)(OH)2-H20[10]

Crystal System

Orthorhombic[10]

Space Group

Not determined

Lattice Parameters

a=10.18 A[10]

b =27.4 A[10]

c =3.22 A[10]

Unit Cell Volume

898.2 A3[10]

Color Bright green[10]
Luster Waxy, Silky[10]
Hardness (Mohs) 4[11]

Specific Gravity 3.41[10][11]

Recently Synthesized Crystalline Basic Nickel

Carbonate

Recent research has led to the hydrothermal synthesis of a new crystalline basic nickel
carbonate with the formula Ni12(CO3)s(OH)s:(x — 1)H20 (where x = 6-8). This compound

exhibits a cubic crystal structure.[12]
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Table 4: Crystallographic Data for a Synthetic
Crystalline Basic Nickel Carbonate

Chemical Formula Ni12(CO3)s(OH)s:(x — 1)H20 (x = 6-8)[12]
Crystal System Cubic[12]

Space Group P-43m[12]

Lattice Parameter (a) 8.3814(2) A[12]

The crystal structure is composed of edge-

linked [NiOs] octahedra and carbonate units that
Structural Feature form cages. These interconnected cages create

channels filled with disordered water molecules,

leading to zeolite-like behavior.[12]

Experimental Protocols

The synthesis of basic nickel carbonate is typically achieved through precipitation from an
aqueous solution. The specific protocol significantly impacts the composition and crystallinity of
the final product.

General Precipitation Method

A common method for synthesizing basic nickel carbonate involves the reaction of a soluble
nickel salt (e.g., nickel sulfate, nickel nitrate) with a carbonate source (e.g., sodium carbonate,
sodium bicarbonate).[5][13]

Protocol:

» Solution Preparation: Prepare an aqueous solution of a nickel salt (e.g., nickel sulfate,
NiSOa4) and a separate aqueous solution of a carbonate source (e.g., sodium carbonate,
NazCOs).

» Precipitation: Add the carbonate solution to the nickel salt solution under controlled
conditions of temperature and pH. The pH is a critical parameter, with more alkaline
conditions favoring the formation of a higher proportion of nickel hydroxide.[5] A typical pH
range for the synthesis is between 7 and 9.[5]
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e Aging: The resulting precipitate slurry is often aged (stirred for a period) to allow for the
stabilization of the product.

» Washing and Filtration: The precipitate is then washed thoroughly with deionized water to
remove soluble byproducts (e.g., sodium sulfate) and subsequently filtered.

e Drying: The final product is dried at a relatively low temperature (e.g., 40-60 °C) to obtain the
basic nickel carbonate powder.[5]

Hydrothermal Synthesis of Crystalline Basic Nickel
Carbonate

To obtain a more crystalline product, hydrothermal synthesis methods can be employed. These
methods involve carrying out the precipitation reaction at elevated temperatures and pressures.
[12][14][15]

Protocol:

+ Reactant Mixture: A solution containing a nickel source (e.g., nickel nitrate) and a
precipitating agent that also acts as a hydrolysis agent (e.g., urea) is prepared.

o Hydrothermal Reaction: The mixture is sealed in an autoclave and heated to a specific
temperature (e.g., 120-180 °C) for a defined period (e.g., 12-24 hours). Under these
conditions, urea decomposes to generate carbonate and ammonia in situ, leading to a more
controlled precipitation and crystallization process.

e Product Recovery: After the reaction, the autoclave is cooled to room temperature. The
resulting crystalline product is collected by filtration, washed with deionized water and
ethanol, and dried.

Visualizations
Logical Relationship of Basic Nickel Carbonate Forms
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Logical Relationship of Basic Nickel Carbonate Forms
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Caption: Relationship between amorphous and crystalline forms of basic nickel carbonate.

Experimental Workflow for Basic Nickel Carbonate
Synthesis
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General Experimental Workflow for Basic Nickel Carbonate Synthesis
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Caption: Workflow for the synthesis of basic nickel carbonate via precipitation.

Conclusion
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The term "basic nickel carbonate" encompasses a range of compositions rather than a single,
well-defined compound. While synthetic routes typically yield an amorphous or poorly
crystalline material, the study of its naturally occurring mineral analogs—zaratite, nullaginite,
and otwayite—provides crucial crystallographic data and insight into the potential ordered
structures. Recent advances in hydrothermal synthesis have also demonstrated the possibility
of producing crystalline basic nickel carbonate with novel cage-like structures. For
researchers and professionals in drug development and materials science, understanding the
dependence of the crystal structure on the synthesis conditions is paramount for controlling the
physicochemical properties of the final product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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